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Introduction

IACS-9571 is a potent and highly selective dual inhibitor of the bromodomains of Tripartite
Motif-Containing Protein 24 (TRIM24) and Bromodomain and PHD Finger-Containing Protein 1
(BRPF1).[1][2][3][4] Bromodomains are epigenetic "reader" modules that recognize acetylated
lysine residues on histones and other proteins, playing a crucial role in the regulation of gene
expression.[4][5] The aberrant activity of bromodomain-containing proteins, including TRIM24
and BRPF1, has been implicated in various cancers, making them attractive therapeutic
targets.[3][4]

IACS-9571 competitively binds to the acetyl-lysine binding pocket of TRIM24 and BRPF1
bromodomains, thereby disrupting their interaction with acetylated histones and other proteins.
This interference with protein-protein interactions modulates the transcription of target genes.
[3][6] These application notes provide a comprehensive overview of IACS-9571, including its
binding characteristics, and detailed protocols for its use in studying bromodomain-mediated
protein-protein interactions.
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Data Presentation

Table 1: In Vitro Binding Affinity and Potency of IACS-

Target Assay Type Parameter Value (nM)
Isothermal Titration
TRIM24 , Kd 31[3][7]
Calorimetry (ITC)
Isothermal Titration
BRPF1 _ Kd 14[3][7]
Calorimetry (ITC)
TRIM24 AlphaScreen IC50 8[2]
Selectivity Fold vs
BRPF2 o1][2]
TRIM24/BRPF1
Selectivity Fold vs
BRPF3 21[1][2]
TRIM24/BRPF1
Selectivity Fold vs
BRD4 >7700[1][2]
TRIM24
Table 2: Cellular Activity of IACS-9571
Cell Line Assay Type Parameter Value (nM)
HelLa AlphaLISA EC50 50[1][3][4]
Mandatory Visualizations
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Mechanism of IACS-9571 Action
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AlphaScreen Experimental Workflow

Biochemical Assay

Prepare Reagents:
- His-tagged TRIM24/BRPF1
- Biotinylated Histone Peptide
- IACS-9571 dilutions

Incubate Protein, Peptide,
and IACS-9571

Add Streptavidin-Donor and
Ni-NTA-Acceptor beads

Analyze Data (IC50 curve)j
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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